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Compound of Interest

Compound Name: Cyclohexene-1-carbonitrile

Cat. No.: B159472

Essential Safety and Handling Guide for
Cyclohexene-1-carbonitrile

This guide provides crucial safety and logistical information for the handling and disposal of
Cyclohexene-1-carbonitrile. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices. Adherence to these protocols is vital for
minimizing exposure risk and maintaining a secure work environment.

Cyclohexene-1-carbonitrile is a combustible liquid that is harmful if swallowed.[1][2][3] Some
data also indicates it may be harmful in contact with skin or if inhaled.[4] Therefore, strict
adherence to personal protective equipment (PPE) guidelines and operational procedures is
mandatory.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Cyclohexene-1-
carbonitrile.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b159472?utm_src=pdf-interest
https://www.benchchem.com/product/b159472?utm_src=pdf-body
https://www.benchchem.com/product/b159472?utm_src=pdf-body
https://www.benchchem.com/product/b159472?utm_src=pdf-body
https://www.sigmaaldrich.com/IN/en/product/aldrich/29252
https://www.sigmaaldrich.com/TW/zh/product/aldrich/29252
https://www.guidechem.com/encyclopedia/cyclohexene-1-carbonitrile-dic9485.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexenecarbonitrile
https://www.benchchem.com/product/b159472?utm_src=pdf-body
https://www.benchchem.com/product/b159472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7HsN [1114]
Molecular Weight 107.15 g/mol [1][4]

CAS Number 1855-63-6 [1]

Density 0.946 g/mL at 20 °C [1112]

Flash Point 83 °C (181.4 °F) - closed cup [1][2]

GHS Hazard Statements H302: Harmful if swallowed [1112][3]
H312: Harmful in contact with )

skin (potential)

H332: Harmful if inhaled )

(potential)

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following equipment is mandatory when handling Cyclohexene-1-carbonitrile.

o Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable choice
for incidental contact.[5] For prolonged handling or immersion, it is crucial to consult the
glove manufacturer's chemical resistance guide to ensure adequate protection. Always
inspect gloves for tears or punctures before use and replace them immediately if they
become contaminated.[6]

o Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards.[7]
For procedures with a higher risk of splashing, a face shield should be worn in addition to
goggles to protect the entire face.[2][8]

o Respiratory Protection: All handling of Cyclohexene-1-carbonitrile should be performed in
a well-ventilated area, preferably inside a certified chemical fume hood.[7] If engineering
controls are not sufficient to maintain exposure below acceptable limits, or during emergency
situations, respiratory protection is necessary. A NIOSH-approved air-purifying respirator with
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organic vapor cartridges is recommended.[2][9] For high concentrations or unknown airborne
levels, a self-contained breathing apparatus (SCBA) may be required.[10]

o Protective Clothing: A standard laboratory coat must be worn to prevent skin contact.[5] For
operations involving larger quantities or a significant splash risk, a chemical-resistant apron
or coveralls should be worn over the lab coat.[8]

Operational and Disposal Plan

A systematic approach to handling and disposal is essential for laboratory safety and
environmental protection.

Experimental Workflow Diagram
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Workflow: Handling and Disposal of Cyclohexene-1-carbonitrile
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Caption: Logical workflow for the safe handling and disposal of Cyclohexene-1-carbonitrile.
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Handling Protocol

Preparation: Before starting any work, ensure the chemical fume hood is functioning
correctly. Assemble all necessary PPE and have a spill kit rated for flammable liquids readily

accessible.

Weighing and Transfer: Conduct all weighing and transfer operations inside a chemical fume

hood to minimize inhalation exposure.[7]

Solution Preparation: When preparing solutions, add Cyclohexene-1-carbonitrile slowly to
the solvent to prevent splashing and aerosol generation.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[11] Clean and decontaminate all work surfaces and equipment.

Disposal Plan

All waste materials contaminated with Cyclohexene-1-carbonitrile must be treated as

hazardous chemical waste.

Liquid Waste: Collect all excess Cyclohexene-1-carbonitrile and contaminated solutions in
a designated, properly labeled, and sealed hazardous waste container. Do not pour this
chemical down the drain.[11][12]

Solid Waste: Dispose of all contaminated disposable materials, such as gloves, pipette tips,
and absorbent pads, in a separate, clearly labeled solid hazardous waste container.[11]

Storage and Collection: Store waste containers in a designated satellite accumulation area
away from incompatible materials. Follow all institutional and local regulations for hazardous
waste disposal.[7][11][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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